Cas no 2229078-57-1 (2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene
• CAS No: 2229078-57-1
• MF: C₁₁H₁₄BrCl
• MW: 261.585861682892
• CID: 6292796
• PubChem ID: 165789351
• Update Time: 2025-05-21

2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene
• EN300-1923260
• 2229078-57-1

• Inchi： 1S/C11H14BrCl/c1-8-4-5-10(13)9(6-8)11(2,3)7-12/h4-6H,7H2,1-3H3
• InChI Key： ZJFJDJBWJKCXDH-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(=CC=C(C)C=1)Cl

Computed Properties

• Exact Mass: 259.99674g/mol
• Monoisotopic Mass: 259.99674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene

Professional Introduction to Compound with CAS No. 2229078-57-1 and Product Name: 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene

Compound with the CAS number 2229078-57-1 and the product name 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both bromo and chloro substituents on a benzene ring, coupled with an isobutyl group at the para position, makes it a versatile intermediate for various chemical transformations.

The structural motif of 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene is particularly intriguing from a synthetic perspective. The combination of electron-withdrawing chloro and bromo groups, along with the electron-donating methyl groups, creates a delicate balance that influences reactivity and selectivity in subsequent reactions. This balance has been exploited in recent studies to develop novel methodologies for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing efficient synthetic routes for aryl derivatives with multiple substituents. The compound 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene serves as an excellent starting material for such investigations. For instance, researchers have utilized this compound to explore cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many biologically active molecules.

One of the most notable applications of 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene is in the synthesis of pharmacologically relevant compounds. The benzene ring core is a common scaffold in many drugs, and modifying its substituents can lead to compounds with enhanced efficacy or reduced side effects. Recent studies have demonstrated its utility in generating analogs of known therapeutic agents, particularly those targeting neurological disorders. The ability to introduce diverse functional groups at specific positions on the benzene ring allows for fine-tuning of pharmacokinetic properties.

The reactivity of 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene has also been leveraged in the development of novel catalysts and ligands. Transition metal-catalyzed reactions often require carefully tuned steric and electronic environments to achieve high yields and selectivity. The compound’s structure provides a platform for designing ligands that can modulate the activity of catalysts used in asymmetric synthesis, a critical area for producing enantiomerically pure drugs.

From a computational chemistry standpoint, 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene has been subjected to extensive molecular modeling studies. These studies aim to elucidate the electronic properties and potential interactions with biological targets. By understanding these interactions at a molecular level, researchers can design more effective drugs with improved binding affinities and reduced off-target effects. The computational data generated from these studies have also been used to predict the compound’s behavior under various reaction conditions, aiding in the optimization of synthetic protocols.

The industrial significance of 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene cannot be overstated. Its synthesis involves well-established organic transformations that are scalable for industrial production. This makes it an attractive intermediate for pharmaceutical companies looking to develop new drugs or improve existing ones. Additionally, its versatility in undergoing multiple functionalization steps allows for the rapid generation of libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)-1-chloro-4-methylbenzene represents a valuable asset in the chemist’s toolkit. Its unique structural features and reactivity make it a promising candidate for further research and development in both academic and industrial settings. As our understanding of chemical transformations continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceutical chemistry.